Cas no 150529-93-4 ((4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole)

• Product Name: (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
• CAS No: 150529-93-4
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• MDL: MFCD00192244
• CID: 65206
• PubChem ID: 87569212
• Update Time: 2025-07-15

(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (+)-2,2'-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline]
• (R,R)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline)
• (+)-2,2′-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline]
• (R)(+)-2,2'-ISOPROPYLIDENE-BIS(4-PHENYL-2-OXAZOLINE)
• (R,R)-2,2'-(Dimethylmethylene)bis(4-phenyl-2-oxazoline)
• (R,R)-2,2-Bis(4-phenyl-2-oxazolin-2-yl)propane
• (R)-PheBox
• (R,R)-PhBOX
• 2,2-Bis[(4R)-4-phenyl-2-oxazolin-2-yl]propane
• (R)-(+)-2,2'-ISOPROPYLIDENEBIS(4-PHENYL-2-OXAZOLINE)
• (+)-2,2'-isopropylidenebis[(4r)-4-phenyl-2-oxazo
• ( -2,2'-(Dimethylmethylene)Bis(4-Phenyl-2-Oxazoline),96%
• (R,R)-Ph-box
• OXAZOLE, 2,2'-(1-METHYLETHYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (4R,4'R)-
• CG7P67W7W0
• (4R,4'R)-2,2'-(propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
• Ph-box, (R,R)-
• Oxazole, 2,2'-(1-methylethylidene)bis(4,5-dihydro-4-phenyl-, (4R,4'R)-
• (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
• AMY25577
• (R,R)-2,2'-Bis(4-phenyl-2-oxazolin-2-yl)propane
• 302598-31-8
• 2,2'-isopropylidenebis[(4R)-4-phenyl-2-oxazoline]
• Bis(oxazoline) ligands (R,R)-ph-box [MI]
• Q27275445
• FS-6030
• (R,R)-Ph-box [MI]
• 2,2-bis[(4r)-4-phenyl-1,3-oxazolin-2-yl] propane
• 2,2-Bis((4R)-4,5-dihydro-4-phenyloxazol-2-yl)propane
• (4R)-4-phenyl-2-[2-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4,5-dihydro-1,3-oxazole
• Bis(oxazoline) ligands derivative (R,R)-ph-box
• AKOS015838409
• (R,R)-2,2-Isopropylidenebis(4-phenyl-2-oxazoline)
• J-008716
• 944475-59-6
• UNII-CG7P67W7W0
• (+)-2,2'-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline], 97%
• JTNVCJCSECAMLD-ROUUACIJSA-N
• T70318
• MFCD00192244
• CS-W011367
• D2823
• trans-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
• (R,R)-2,2/'-(DIMETHYLMETHYLENE)BIS(4-PHENYL-2-OXAZOLINE)
• 150529-93-4
• SCHEMBL249479
• rel-(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)

• MDL： MFCD00192244
• Inchi： 1S/C21H22N2O2/c1-21(2,19-22-17(13-24-19)15-9-5-3-6-10-15)20-23-18(14-25-20)16-11-7-4-8-12-16/h3-12,17-18H,13-14H2,1-2H3/t17-,18-/m0/s1
• InChI Key： JTNVCJCSECAMLD-ROUUACIJSA-N
• SMILES： O1C[C@@H](C2C=CC=CC=2)N=C1C(C)(C)C1=N[C@H](C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 334.16800
• Monoisotopic Mass: 334.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.2

Experimental Properties

• Color/Form: No data available
• Density: 1.1800
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 468.9°C at 760 mmHg
• Flash Point: 190.5±21.2 °C
• Refractive Index: 160 ° (C=1, EtOH)
• PSA: 43.18000
• LogP: 3.22380
• Optical Activity: [α]20/D +160°, c = 1 in ethanol

(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S26-S36-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：0-10°C
• Risk Phrases：R23/24/25
• Safety Term：S26;S36;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole

Research Briefing on (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole (CAS: 150529-93-4)

The compound (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole (CAS: 150529-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a chiral auxiliary and its utility in asymmetric synthesis. The presence of two oxazoline rings in the molecule makes it an excellent candidate for catalyzing enantioselective reactions, which are crucial in the production of optically active pharmaceuticals. Researchers have successfully employed this compound in the synthesis of complex molecules with high enantiomeric excess, demonstrating its versatility in organic synthesis.

In addition to its synthetic applications, (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole has shown promising biological activity. Preliminary in vitro studies indicate that it may interact with specific protein targets involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in preclinical models of inflammatory diseases.

The compound's stability and bioavailability have also been subjects of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and degradation pathways. These studies are critical for understanding its pharmacokinetic profile and optimizing its formulation for potential therapeutic use.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of new derivatives and analogs of (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole. These efforts aim to enhance its biological activity and reduce potential side effects, paving the way for its development as a novel therapeutic agent. Collaborative research initiatives between academia and industry are likely to play a pivotal role in advancing this compound from the bench to the clinic.